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Introduction
Dimethyl ether (DME), the simplest ether with the formula CH₃OCH₃, is a colorless, non-toxic,

and environmentally friendly compound.[1] Its properties, which are similar to those of liquefied

petroleum gas (LPG), have led to its use in a variety of applications, including as an aerosol

propellant, a clean-burning alternative fuel, and a refrigerant.[2][3] In the pharmaceutical and

chemical industries, DME is gaining attention as a versatile solvent and extraction agent,

particularly under high-pressure conditions where its unique physicochemical properties can be

finely tuned.[4][5]

This technical guide provides a comprehensive overview of the critical physicochemical

properties of dimethyl ether at elevated pressures. It is intended to serve as a valuable

resource for researchers, scientists, and drug development professionals who are exploring the

use of DME in their work. The guide summarizes key quantitative data in structured tables for

easy reference and comparison, details the experimental protocols used to measure these

properties, and provides visualizations of experimental workflows and phase behavior.

Core Physicochemical Properties
The behavior of dimethyl ether under high pressure is critical for its application in various

industrial and research settings. Key properties such as density, viscosity, vapor pressure, and

phase behavior are significantly influenced by pressure and temperature.
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Critical and Triple Point Data
The critical point represents the temperature and pressure above which a distinct liquid and

gas phase do not exist, while the triple point is the condition at which the solid, liquid, and

vapor phases coexist in equilibrium. These fundamental constants are crucial for understanding

the overall phase behavior of DME.

Property Value Unit Reference

Critical Temperature

(Tc)
126.95 °C [6]

400.378 ± 0.01 K [7]

Critical Pressure (Pc) 53.7 bar [6]

5336.8 ± 50 kPa [8]

Critical Density (ρc) 270.99 kg/m ³ [6]

5.94 ± 0.25 mol/dm³ [7]

Triple Point

Temperature
-141.50 °C [6]

131.66 K [8]

Triple Point Pressure 3.05E-5 bar [6]

2.2 Pa [8]

High-Pressure Vapor Pressure Data
The vapor pressure of a substance is the pressure exerted by its vapor when the vapor is in

thermodynamic equilibrium with its condensed phases (solid or liquid) at a given temperature.

Understanding the vapor pressure of DME at different temperatures is essential for its safe

storage and handling in pressurized systems.
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Temperature (K) Pressure (kPa) Reference

219 22 [9]

233 54 [10]

293.15 345 [10]

361 2622 [9]

393.15 2760 [10]

399 5146 [10]

High-Pressure Density and PVT Properties
The pressure-volume-temperature (PVT) properties, including density, are fundamental for

equipment design and process modeling. Several studies have investigated the PVT behavior

of DME over a range of high pressures and temperatures.

Temperature
(K)

Pressure (kPa)
Molar Volume
(dm³/mol)

Density ( kg/m
³)

Reference

219 - 361 22 - 2622 1.45 - 4.66 - [2]

243.15 - 373.15 up to ~22,000 - - [10]

- up to 50,000 up to 19 mol/dm³ - [7]

Note: Specific density values at given P, T conditions are often presented in graphical form or

as extensive data sets in the original publications.

High-Pressure Viscosity Data
Viscosity, a measure of a fluid's resistance to flow, is a critical parameter in applications

involving fluid transport and lubrication. The viscosity of liquid DME is known to be low and is

influenced by both temperature and pressure.[11][12]
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Temperature (°C) Pressure (bar)
Kinematic
Viscosity (cSt)

Reference

-40 Saturated 0.37 [12]

20 5.3 0.23 [12]

20 500 0.33 [12]

25 Saturated 0.184 [11]

80 Saturated 0.17 [12]

High-Pressure Solubility Data
The solubility of other substances in DME, and the solubility of DME in other solvents, are

important for its use in extraction and reaction processes.

Solute Solvent
Temperatur
e (°C)

Pressure
(atm)

Solubility Reference

Water
Dimethyl

Ether
18 - 7.0 g / 100 g [3]

Water
Dimethyl

Ether
24 5 35 wt% [3]

Dimethyl

Ether
Water 20 - 34 wt% [5]

Experimental Protocols
The accurate determination of the physicochemical properties of dimethyl ether at high

pressure relies on specialized experimental techniques. Below are detailed methodologies for

key experiments cited in the literature.

Measurement of PVT Properties (Isochoric Method)
The isochoric method is a precise technique for determining the pressure-volume-temperature

(PVT) relationship of fluids.
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Apparatus Preparation: A constant volume cell of known internal volume is used. The cell is

typically made of a material that can withstand high pressures and temperatures, such as

stainless steel. The system is evacuated to remove any residual gases.

Sample Loading: A precisely known mass of high-purity dimethyl ether is charged into the

cell. The mass is determined gravimetrically.

Thermostatic Control: The cell is placed in a thermostatic bath with high-precision

temperature control (e.g., ±0.015 K).[2] The temperature is measured using a calibrated

thermometer.

Pressure Measurement: The pressure inside the cell is measured using a high-accuracy

pressure transducer. The system is allowed to reach thermal equilibrium at a set

temperature.

Data Acquisition: Once the temperature and pressure have stabilized, the values are

recorded.

Isochoric Runs: For a given mass of DME (constant density), the temperature of the bath is

incrementally changed, and the corresponding equilibrium pressure is measured at each

step. This constitutes a single isochoric run.

Data Analysis: The collected P-T data for different isochores (different initial masses of DME)

are used to construct the PVT surface of the fluid.

Measurement of Vapor Pressure (Constant Volume
Apparatus)
A constant volume apparatus is commonly employed for accurate vapor pressure

measurements.

Apparatus: A thermostatted cell of a fixed, known volume is connected to a pressure

measurement system.[9]

Sample Preparation: The cell is first evacuated to a high vacuum. A sample of purified

dimethyl ether is then introduced into the cell. The amount of sample is sufficient to ensure

the presence of both liquid and vapor phases in the desired temperature range.
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Equilibrium Measurement: The cell is maintained at a constant temperature using a liquid

bath. The system is allowed to reach equilibrium, at which point the pressure is measured

using a calibrated pressure transducer. The uncertainty in temperature measurements can

be as low as ±5 mK, and for pressure, ±0.7 kPa.[10]

Temperature Variation: The temperature of the bath is then changed to a new setpoint, and

the system is again allowed to reach equilibrium before the pressure is recorded.

Data Correlation: The experimental vapor pressure data as a function of temperature are

often fitted to a vapor pressure equation, such as the Wagner equation, to provide a

continuous representation of the data.[9][10]

Measurement of Viscosity (Volatile Fuel Viscometer)
Due to the low viscosity and high volatility of DME, specialized viscometers are required. The

volatile fuel viscometer (VFVM) is one such apparatus.[11]

Apparatus: The VFVM consists of a standard glass capillary viscometer enclosed within a

pressure-resistant glass tube. This setup allows for the measurement of viscosity at

pressures up to 15 bar.[11]

Sample Introduction: Liquid DME is carefully introduced into the capillary viscometer.

Pressurization: The outer glass tube is pressurized with an inert gas to maintain the DME in

its liquid state at the measurement temperature.

Measurement Principle: The time taken for a fixed volume of the liquid DME to flow through

the capillary under gravity is measured.

Calculation: The kinematic viscosity is calculated from the flow time and the calibration

constant of the viscometer. It is crucial to ensure that the measurements are made at low

Reynolds numbers to avoid the need for significant correction factors.[11]

Visualizations
Experimental Workflow for High-Pressure
Physicochemical Property Measurement
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Caption: A generalized workflow for the experimental determination of physicochemical

properties of dimethyl ether at high pressure.

Phase Diagram of Dimethyl Ether

Pressure-Temperature Phase Diagram of Dimethyl Ether Temperature Pressure

Solid Liquid Gas Supercritical
Fluid sublimation vaporization

melting

TP

CP

Click to download full resolution via product page

Caption: A schematic representation of the pressure-temperature phase diagram for dimethyl
ether, illustrating the solid, liquid, gas, and supercritical fluid regions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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